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Compound of Interest

Compound Name: 3-Amino-5-methylpyrazole

Cat. No.: B016524

This technical guide provides a comprehensive overview of 3-Amino-5-methylpyrazole, a
heterocyclic amine of significant interest in pharmaceutical and chemical research. The
document detalils its core physicochemical properties, experimental protocols for its synthesis,
and its applications, tailored for researchers, scientists, and professionals in drug development.

Core Properties of 3-Amino-5-methylpyrazole

3-Amino-5-methylpyrazole, also known as 5-methyl-1H-pyrazol-3-amine, is a versatile
organic compound. Its molecular structure, featuring both amino and pyrazole functionalities,
makes it a valuable building block in the synthesis of more complex molecules.

Physicochemical and Identification Data

The essential quantitative data for 3-Amino-5-methylpyrazole are summarized in the table
below. These properties are critical for its handling, characterization, and application in
experimental settings.
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Property Value Reference
Molecular Formula C4H7N3 [112][3][4][5]
Molecular Weight 97.12 g/mol [1112][31[4]
CAS Number 31230-17-8 [1][4][5]
Melting Point 45-47 °C [11[6]1[7]
Boiling Point 213 °C at 14 mmHg [1][2][6]
Flash Point 113 °C (closed cup) [1107]
Appearance White or colorless to light 217
orange/yellow powder or lump
Purity > 96% (GC) [2][8]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research.

The following section outlines a common protocol for the synthesis of 3-Amino-5-

methylpyrazole.

Synthesis of 3-Amino-5-methylpyrazole

A prevalent method for synthesizing 3-Amino-5-methylpyrazole involves the reaction of a

cyanoacetone salt with a hydrazinium salt, such as hydrazinium monohydrochloride.[1][6] This

process is a cyclocondensation reaction.

Materials:

Toluene

Ethanol

Sodium cyanoacetone (NaCyA)

Hydrazinium monohydrochloride (40% by weight aqueous solution)
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e Hydrochloric acid (concentrated, for pH adjustment if necessary)
Procedure:

o A 40% by weight agueous solution of hydrazinium monohydrochloride (1.43 mol) is charged
into a reaction vessel. The pH may be adjusted to between 1 and 2 by adding catalytic
amounts of concentrated hydrochloric acid.[6]

o Equimolar amounts of sodium cyanoacetone are metered into the hydrazinium solution at
30-35 °C over a period of approximately 45 minutes to 2 hours.[1][6]

e The reaction mixture is allowed to react for an additional 4.5 hours.[1][6]
» Following the reaction period, 650 ml of toluene is added to the solution.[6]
o Water is removed from the reaction mixture via azeotropic distillation.[6]

e Upon cooling, an equal volume of ethanol is added to the viscous residue to precipitate
sodium chloride.[1][6]

e The sodium chloride precipitate is removed by filtration.[6]

» The filtrate, containing the product, is concentrated by removing the ethanol and toluene in
vacuo.[1][6]

e The crude product is then purified by vacuum distillation (e.g., at 2 mmHg, boiling point 128
°C) to yield pure 3-amino-5-methylpyrazole.[1][6]

Characterization and Applications Workflow

The logical workflow from synthesis to application for a chemical compound like 3-Amino-5-
methylpyrazole is critical. It involves synthesis, purification, rigorous characterization to
confirm structure and purity, and finally, its use in various research and development
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Amino-5-
methylpyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016524#3-amino-5-methylpyrazole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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